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Compound of Interest

4-Amino-3-
Compound Name: , .
(trifluoromethoxy)benzonitrile

Cat. No.: B067731

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-3-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound of significant
interest in the fields of pharmaceutical and agrochemical research. Its structural features,
particularly the presence of a trifluoromethoxy group, make it a valuable building block in
organic synthesis. This guide provides a comprehensive overview of its chemical properties,
synthesis, applications, and safety information.

Chemical and Physical Properties

4-Amino-3-(trifluoromethoxy)benzonitrile is a solid at room temperature. The
trifluoromethoxy group enhances its lipophilicity and metabolic stability, properties that are
highly desirable in the development of new bioactive molecules.
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Property Value Reference
CAS Number 2735952 [1]
Molecular Formula CsHsF3N20 [2]
Molecular Weight 202.14 g/mol [2]
IUPAC Name ramino-3 [2]
(trifluoromethoxy)benzonitrile

Synonyms Not available

Appearance Not available

Melting Point Not available

Boiling Point Not available

Solubility Not available

Synthesis and Purification

While specific, detailed experimental protocols for the synthesis of 4-Amino-3-
(trifluoromethoxy)benzonitrile are not readily available in the public domain, a general
understanding of its synthesis can be derived from related compounds. The synthesis of
structurally similar aminobenzonitriles often involves multi-step processes starting from
commercially available precursors.

A representative workflow for the synthesis and purification of a substituted aminobenzonitrile
is outlined below. This process typically involves a key reaction step followed by purification to
isolate the final product of high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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